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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core properties and applications of
TCO-PEG2-acid, a heterobifunctional linker integral to advancements in bioconjugation,
particularly in the fields of antibody-drug conjugates (ADCSs), proteomics, and molecular
imaging. This document details its physicochemical characteristics, reactivity, and provides
standardized protocols for its use.

Introduction to TCO-PEG2-acid

TCO-PEG2-acid is a versatile chemical tool used in bioorthogonal chemistry. It features three
key components:

e Atrans-cyclooctene (TCO) group: This highly strained alkene is the reactive handle for
bioorthogonal “click" chemistry. It participates in exceptionally fast and specific inverse-
electron-demand Diels-Alder (iEDDA) cycloaddition reactions with tetrazine-modified
molecules.[1][2][3] This reaction is notable for its rapid kinetics and biocompatibility,
proceeding efficiently under physiological conditions without the need for cytotoxic catalysts
like copper.[1][4]
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o Aterminal carboxylic acid: This functional group provides a versatile point of attachment to
primary amines, such as those found on the side chains of lysine residues in proteins and
antibodies.[2][3][5] The carboxylic acid is typically activated in situ with coupling agents like
EDC or, more commonly, converted to a more stable and amine-reactive N-
hydroxysuccinimide (NHS) ester.[1][2]

» A polyethylene glycol (PEG) spacer: The short, two-unit PEG linker enhances the
hydrophilicity and aqueous solubility of the molecule and its conjugates.[2][3][5] This spacer
also reduces potential steric hindrance between the conjugated biomolecule and the reactive
TCO group.[6]

The combination of these functionalities allows for a two-step conjugation strategy, making
TCO-PEG2-acid a valuable reagent for the precise assembly of complex biomolecular
structures.[1]

Core Properties

The fundamental properties of TCO-PEG2-acid are summarized below. Data has been
compiled from various chemical supplier datasheets and relevant literature.

hvsicochemical .

Property Value Source(s)
Molecular Formula C16H27NOs [2]
Molecular Weight 329.39 g/mol [2]

CAS Number 2250217-31-1 [2]
Appearance White to off-white solid or oil

Purity Typically >95% [2]

Solubility and Stability
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Property

Description

Source(s)

Solubility

Soluble in common organic
solvents such as
Dimethylsulfoxide (DMSO),
Dimethylformamide (DMF),
and Dichloromethane (DCM).
The hydrophilic PEG spacer
increases solubility in aqueous

media.

(21718l

Storage

Recommended storage at
-20°C in a tightly sealed
container, protected from light

and moisture.

[2]7]

Stability

The TCO group has a limited
half-life as it can isomerize to
the less reactive cis-
cyclooctene (CCO) form. This
process is accelerated by
elevated temperatures and the
presence of thiols. Long-term
storage, especially in solution,

is not recommended.

[21i718l

Reactivity

© 2026 BenchChem. All rights reserved. 3/10

Tech Support


https://broadpharm.com/product/bp-27908
https://broadpharm.com/product/bp-24087
https://www.benchchem.com/pdf/R_E_TCO_PEG8_acid_A_Technical_Guide_to_Solubility_and_Stability.pdf
https://broadpharm.com/product/bp-27908
https://broadpharm.com/product/bp-24087
https://broadpharm.com/product/bp-27908
https://broadpharm.com/product/bp-24087
https://www.benchchem.com/pdf/R_E_TCO_PEG8_acid_A_Technical_Guide_to_Solubility_and_Stability.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552585?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property

Description

Source(s)

TCO-Tetrazine Reaction

The iEDDA reaction between
TCO and tetrazine is
exceptionally fast. The reaction
proceeds via a [4+2]
cycloaddition followed by a
retro-Diels-Alder reaction,
irreversibly eliminating nitrogen
gas (N2).

Reaction Kinetics (k2)

Second-order rate constants
for TCO-tetrazine ligations are
among the fastest in
bioorthogonal chemistry,
ranging from ~200 to 30,000
M~1s~1. The specific rate
depends heavily on the
electronic properties and steric
hindrance of the tetrazine

reaction partner.

[Ol10][11]

Amine Reactivity

The terminal carboxylic acid
can be coupled to primary
amines using standard
activators like 1-Ethyl-3-(3-
dimethylaminopropyl)carbodiim
ide (EDC) to form a stable
amide bond.

[2]3]15]

Experimental Protocols

The following protocols provide a general framework for the two-stage bioconjugation process

using a TCO-linker. For direct conjugation to amines, the use of the pre-activated TCO-PEG2-

NHS ester is common and often more efficient than starting with the carboxylic acid.

Protocol 1: Protein Labeling with TCO-PEG-NHS Ester
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This protocol describes the conjugation of a TCO-linker to primary amines (e.g., lysine
residues) on a protein, such as an antibody.

Materials:

» Protein of interest (e.g., antibody) in an amine-free buffer (e.g., Phosphate-Buffered Saline,
PBS).

e TCO-PEG2-NHS ester.

e Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF).

e Reaction Buffer: 0.1 M sodium bicarbonate or PBS, pH 8.0-8.5.[1][12]

e Quenching Buffer: 1 M Tris-HCI, pH 8.0.[1][12]

e Spin desalting columns for purification.[1][12]

Procedure:

o Protein Preparation: Ensure the protein solution is in an amine-free buffer at a concentration
of 1-2 mg/mL. If necessary, perform a buffer exchange using a desalting column.[1][12]

o TCO-PEG2-NHS Ester Preparation: Immediately before use, dissolve the TCO-PEG2-NHS
ester in anhydrous DMSO or DMF to create a 10 mM stock solution.[13]

o Labeling Reaction: Add a 10- to 20-fold molar excess of the TCO-PEG2-NHS ester stock
solution to the protein solution. Gently mix and incubate for 30-60 minutes at room
temperature.[1][13]

e Quenching: Stop the reaction by adding the Quenching Buffer to a final concentration of 50-
100 mM. Incubate for 15 minutes at room temperature to quench any unreacted NHS ester.
[11[12]

 Purification: Remove excess, unreacted TCO-PEG2-NHS ester and quenching buffer by
buffer exchanging the conjugated protein into a desired storage buffer (e.g., PBS) using a
desalting column.[1]

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Antibody_Conjugation_using_Amino_Reactive_TCO_Linkers.pdf
https://www.furthlab.xyz/antibody_conjugation
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Antibody_Conjugation_using_Amino_Reactive_TCO_Linkers.pdf
https://www.furthlab.xyz/antibody_conjugation
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Antibody_Conjugation_using_Amino_Reactive_TCO_Linkers.pdf
https://www.furthlab.xyz/antibody_conjugation
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Antibody_Conjugation_using_Amino_Reactive_TCO_Linkers.pdf
https://www.furthlab.xyz/antibody_conjugation
https://www.benchchem.com/pdf/Application_Note_Amine_Reactive_TCO_PEG8_Acid_Labeling_for_Bioconjugation.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Antibody_Conjugation_using_Amino_Reactive_TCO_Linkers.pdf
https://www.benchchem.com/pdf/Application_Note_Amine_Reactive_TCO_PEG8_Acid_Labeling_for_Bioconjugation.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Antibody_Conjugation_using_Amino_Reactive_TCO_Linkers.pdf
https://www.furthlab.xyz/antibody_conjugation
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Antibody_Conjugation_using_Amino_Reactive_TCO_Linkers.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552585?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Protocol 2: Bioorthogonal Ligation with a Tetrazine-
Labeled Molecule

This protocol outlines the "click" reaction between the TCO-labeled protein from Protocol 1 and
a molecule functionalized with a tetrazine (Tz) group.

Materials:

e TCO-labeled protein (from Protocol 1).

» Tetrazine-labeled molecule of interest (e.g., fluorophore, drug).
» Reaction Buffer: PBS, pH 7.4.[4]

Procedure:

o Reactant Preparation: Prepare the TCO-labeled protein in the Reaction Buffer. Dissolve the
tetrazine-labeled molecule in a compatible solvent (e.g., DMSO) and then dilute it into the
Reaction Buffer.[4][14]

o Ligation Reaction: Mix the TCO-labeled protein and the tetrazine-labeled molecule. A slight
molar excess (1.1 to 2-fold) of the tetrazine reagent is often used to ensure complete
conjugation.[4][6]

 Incubation: Incubate the reaction for 10-60 minutes at room temperature.[4] The reaction
progress can often be monitored visually by the disappearance of the tetrazine's
characteristic pink/red color or spectrophotometrically by the decrease in absorbance around
520 nm.[6][11]

 Purification (Optional): If necessary, the final conjugate can be purified from excess tetrazine
reagent using size-exclusion chromatography or dialysis.[6]

o Storage: Store the final conjugate at 4°C or as appropriate for the specific biomolecule.[6]

Mandatory Visualizations

The following diagrams illustrate the key chemical reactions and a typical experimental
workflow involving TCO-PEG2-acid.
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Caption: Reaction scheme for a two-stage bioconjugation using a TCO-linker.
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Caption: General experimental workflow for protein modification and labeling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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